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Compound of Interest

Compound Name: 3-Benzoylpropionic acid

Cat. No.: B119457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-benzoylpropionic
acid and its derivatives as key intermediates in the synthesis of various agrochemicals,

including herbicides, fungicides, and insecticides. Detailed experimental protocols, quantitative

biological activity data, and mechanistic pathways are presented to facilitate further research

and development in this area.

Herbicidal Applications: Synthesis of Pyridazinone-
Based Protoporphyrinogen IX Oxidase (PPO)
Inhibitors
3-Benzoylpropionic acid is a crucial precursor for the synthesis of pyridazinone-based

herbicides. These compounds can act as potent inhibitors of protoporphyrinogen IX oxidase

(PPO), a key enzyme in the chlorophyll biosynthesis pathway in plants. Inhibition of PPO leads

to the accumulation of protoporphyrinogen IX, which, upon light exposure, causes rapid cellular

damage and plant death.

The general synthesis strategy involves a two-step process starting with a Friedel-Crafts

acylation to produce a substituted β-aroylpropionic acid, followed by cyclization with a

hydrazine derivative to form the pyridazinone core.
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Preparation

Assay

Data Analysis

Prepare stock solutions
of test compounds

Add test compounds to media
at various concentrations

Prepare fungal
growth medium (e.g., PDA)

Inoculate plates with
fungal mycelial plugs

Incubate plates at
controlled temperature

Measure colony diameter

Calculate percent inhibition
and IC50 values
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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